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Compound of Interest

Compound Name: Cyclopentanecarbonyl chloride

Cat. No.: B1359772

An In-depth Technical Guide to Cyclopentanecarbonyl Chloride

Introduction

Cyclopentanecarbonyl chloride, identified by the CAS number 4524-93-0, is a significant
chemical intermediate in the field of organic synthesis.[1] This compound, which features a
cyclopentane ring attached to a reactive acyl chloride functional group, serves as a valuable
building block for the synthesis of more complex molecules.[1] Its utility is particularly noted in
the preparation of pharmaceuticals, agrochemicals, and other fine chemicals.[2] This guide
provides a comprehensive overview of its properties, synthesis, reactivity, and safe handling
protocols, tailored for researchers, scientists, and professionals in drug development.

Properties of Cyclopentanecarbonyl Chloride

Cyclopentanecarbonyl chloride is a colorless to pale yellow liquid with a pungent odor.[1][2]
It is known for its high reactivity, especially its sensitivity to moisture.[3]

Table 1: Physical and Chemical Properties
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Property Value Source(s)
CAS Number 4524-93-0 [11[3][4][5]16]
Molecular Formula CeHoCIO [1112]14]
Molecular Weight 132.59 g/mol [5]
Appearance C.:Ieér colorless to pale yellow 27
liquid
Boiling Point 161-162 °C [3][8]
Density 1.091 g/mL at 25 °C [31[8]

Refractive Index

n20/D 1.4622

[3](8]

Flash Point

60 °C (140 °F)

[6]

Solubility

Reacts with water; Soluble in

chloroform

[231°]

Table 2: Safety and Hazard Information
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Hazard Identification Details Source(s)

Signal Word Danger [5][10]

H226: Flammable liquid and
vaporH314: Causes severe
skin burns and eye
GHS Hazard Statements [31[5][10]
damageH335: May cause
respiratory irritationH290: May

be corrosive to metals

P210, P233, P240, P280,
P303+P361+P353, 3]
P305+P351+P338

GHS Precautionary

Statements

Flammable Liquid (Category
3)Skin Corrosion (Sub-
o category 1B)Serious Eye
Hazard Classifications N [5][10]
Damage (Category 1)Specific
Target Organ Toxicity - Single

Exposure (Category 3)

Faceshields, Gloves, Goggles,
Personal Protective Equipment  Type ABEK (EN14387)

respirator filter

Synthesis of Cyclopentanecarbonyl Chloride

The standard method for synthesizing cyclopentanecarbonyl chloride involves the
chlorination of its corresponding carboxylic acid, cyclopentanecarboxylic acid.[11] This
transformation is typically achieved using common chlorinating agents such as thionyl chloride
(SOCI2) or oxalyl chloride ((COCI)2).[11] The use of thionyl chloride is a prevalent and well-
established method.

Experimental Protocol: Synthesis via Thionyl Chloride

This protocol outlines the synthesis of cyclopentanecarbonyl chloride from
cyclopentanecarboxylic acid using thionyl chloride.
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Reactants:

¢ Cyclopentanecarboxylic acid

e Thionyl chloride (SOCI2), typically 1.5 to 2 equivalents
Procedure:

« In a round-bottom flask equipped with a reflux condenser and a gas trap (to neutralize HCI
and SO:z byproducts), add cyclopentanecarboxylic acid.

o Slowly add an excess of thionyl chloride to the carboxylic acid at room temperature with

constant stirring.[11]

» Gently heat the reaction mixture to reflux. The reaction is typically maintained at this
temperature for 1-2 hours, or until the evolution of hydrogen chloride and sulfur dioxide

gases ceases.[11]

» After the reaction is complete, remove the excess thionyl chloride, often by distillation under
reduced pressure.[12]

o The resulting crude cyclopentanecarbonyl chloride is then purified by fractional distillation
to yield the final product.[11]

Reaction Setup

Round-Bottom Flask Reflux Condenser Gas Trap (HCI, SOz)

Reaction Work-up & Purification
Cyclc xylic Acid) _Heat _ (‘stirring at Room Temp ) | Reaction Complete Remove excess SOClz Pure Cyclopentanecarbonyl
. then Reflux (1-2h) (Reduced Pressure) RG] BIEEED Chloride
Thionyl Chloride (excess)
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Synthesis workflow for Cyclopentanecarbonyl chloride.

Reactivity and Applications

The reactivity of cyclopentanecarbonyl chloride is dominated by the electrophilic nature of
the carbonyl carbon, which is susceptible to nucleophilic acyl substitution. This makes it a
highly effective reagent for introducing the cyclopentanecarbonyl moiety into various molecules.

Common reactions include:
 Esterification: Reacts with alcohols to form cyclopentanoate esters.
e Amidation: Reacts with primary or secondary amines to yield cyclopentyl amides.

» Friedel-Crafts Acylation: Can be used to acylate aromatic compounds in the presence of a

Lewis acid catalyst.

Due to this versatile reactivity, cyclopentanecarbonyl chloride is employed in the synthesis of
a range of target molecules. For instance, it has been used in the preparation of 3'-N-acyl-7-
trichloroacetyl-paclitaxels and other complex esters and amides.

Nucleophiles
Cyclopentanecarbonyl . .
Chloride Alcohol (R-OH) Amine (R-NH2) Aromatic Ring
; + Arene
+ Alcohol + Amine . .
- HCl - HCl (Le\fvE c/;cuol)

Products

Gryl Cyclopentyl Ketone)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1359772?utm_src=pdf-body
https://www.benchchem.com/product/b1359772?utm_src=pdf-body
https://www.benchchem.com/product/b1359772?utm_src=pdf-body
https://www.benchchem.com/product/b1359772?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General reactivity of Cyclopentanecarbonyl chloride.

Handling and Storage

Given its hazardous nature and reactivity, strict safety protocols must be followed when
handling cyclopentanecarbonyl chloride.

» Handling: All operations should be conducted in a well-ventilated area, preferably within a
fume hood.[13] Personal protective equipment, including chemical-resistant gloves, safety
goggles, a face shield, and appropriate respiratory protection, is mandatory.[10] Avoid
contact with skin, eyes, and clothing.[10] Keep the substance away from heat, sparks, open
flames, and other ignition sources.[10][13] Use spark-proof tools and explosion-proof
equipment.[13]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[13] It is
crucial to protect it from moisture, as it reacts with water.[3][13] Therefore, storage under an
inert atmosphere (e.g., nitrogen) is recommended.[2][13] Incompatible materials such as
strong oxidizing agents and strong bases should be stored separately.[13]

Conclusion

Cyclopentanecarbonyl chloride is a fundamental reagent for synthetic chemists, offering a
reliable means to incorporate a cyclopentylcarbonyl group into a wide array of molecules. Its
well-defined properties and reactivity profile, coupled with established synthetic routes, make it
a staple in the production of complex chemical entities. However, its hazardous characteristics
necessitate rigorous adherence to safety precautions during handling and storage to ensure
the well-being of laboratory personnel and the integrity of the experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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